[3,5-Diamino-6-(2,3,5-trichlorophenyl)pyrazin-2-yl]methanol

• CAS No.: 212779-15-2
• Molecular Formula: C11H9Cl3N4O
• Molecular Weight: 319.6 g/mol
• IUPAC Name: [3,5-diamino-6-(2,3,5-trichlorophenyl)pyrazin-2-yl]methanol
• InChI: InChI=1S/C11H9Cl3N4O/c12-4-1-5(8(14)6(13)2-4)9-11(16)18-10(15)7(3-19)17-9/h1-2,19H,3H2,(H4,15,16,18)
• InChI Key: GTPPBOVRISNFPC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C2=NC(=C(N=C2N)N)CO)Cl)Cl)Cl

Description

[3,5-Diamino-6-(2,3,5-trichlorophenyl)pyrazin-2-yl]methanol is a useful research compound. Its molecular formula is C11H9Cl3N4O and its molecular weight is 319.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 5-Formyl-2,6-Diamino-3-(2,3,5-trichlorophenyl)pyrazine (0.198 g, 6.24×10−4 mole) in ethanol (100 ml) was added sodium borohydride (0.0359, 9.35×10−4 mole) at room temperature. The reaction was stirred at room temperature under nitrogen for 1 hr, water (1 ml) was added and the solution evaporated in vacuo. The residue was dissolved in ethyl acetate (200 ml), washed with brine, dried over magnesium sulphate, filtered and evaporated in vacuo. The product was purified by ‘flash chromatography’ using 11-40% ethyl acetate in cyclohexane as the eluent. Yield 0.104 g (52%), M.p. 185-186° C. N.m.r. (D6DMSO) δ: 4.32 (2H, d), 4.98 (1H, t), 5.56 (2H, s), 5.85 (2H, s), 7.30 (1H, d), 7.76 (1H, d).